Cas no 1159822-93-1 (3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride)
1159822-93-1 structure
Product Name:3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride
CAS No:1159822-93-1
MF:C9H13ClFNO
MW:205.657025098801
CID:1084167
PubChem ID:44890861
Update Time:2023-10-30
3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride
- 3-Amino-3-(4-fluorophenyl)-1-propanol hydrochloride (1:1)
- 1159822-93-1
- SB78415
- 3-amino-3-(4-fluorophenyl)propan-1-ol;hydrochloride
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- Inchi: 1S/C9H12FNO.ClH/c10-8-3-1-7(2-4-8)9(11)5-6-12;/h1-4,9,12H,5-6,11H2;1H
- InChI Key: NNOBEMYECBNQKF-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC(=CC=1)C(CCO)N
Computed Properties
- Exact Mass: 205.0669699g/mol
- Monoisotopic Mass: 205.0669699g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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